N-(4-methyl-1,3-thiazol-2-yl)-6-[(5E)-4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]hexanamide

• IUPAC Name: N-(4-methyl-1,3-thiazol-2-yl)-6-[(5E)-4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]hexanamide
• InChI: InChI=1S/C18H19N3O2S4/c1-12-11-26-17(19-12)20-15(22)7-3-2-4-8-21-16(23)14(27-18(21)24)10-13-6-5-9-25-13/h5-6,9-11H,2-4,7-8H2,1H3,(H,19,20,22)/b14-10+
• InChI Key: VZSQMHKFKGQYIF-GXDHUFHOSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)CCCCCN2C(=O)C(=CC3=CC=CS3)SC2=S
• Isomeric SMILES: CC1=CSC(=N1)NC(=O)CCCCCN2C(=O)/C(=C\C3=CC=CS3)/SC2=S
• Molecular Formula: C18H19N3O2S4
• Molecular Weight: 437.6 g/mol

Description

The compound appears to contain a thiazole ring, which is a heterocyclic compound with sulfur and nitrogen. Thiazoles are often found in various pharmaceuticals due to their bioactivity. The compound also contains a thiophene ring, another sulfur-containing heterocycle, which is found in many important drugs and natural products.

Molecular Structure Analysis

The compound contains multiple heterocyclic rings, which can contribute to its stability and reactivity. The presence of sulfur atoms can also influence its electronic properties.

Chemical Reactions Analysis

Thiazoles and thiophenes can undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, oxidations, and reductions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure, including the positions of the functional groups and the nature of any substituents.

Scientific Research Applications

Antibacterial and Antifungal Agents

The compound’s thiazole and thiazolidinone moieties make it an interesting candidate for antimicrobial research. . These investigations aim to identify potential drug candidates for combating bacterial and fungal infections.

Anti-Viral Activity

While specific studies on this compound’s antiviral properties are scarce, its structural features suggest potential antiviral activity. . Investigating this compound’s interactions with viral targets could yield valuable insights.

Computational Chemistry

Computational methods, including molecular dynamics simulations and quantum calculations, can provide insights into the compound’s stability, reactivity, and binding interactions. Researchers can explore its behavior in different environments, predict its bioactivity, and guide further experimental investigations.

These applications highlight the compound’s versatility and potential impact across various scientific disciplines. Further research and collaboration will unveil its full range of properties and applications.

Safety and Hazards

As with any chemical compound, the safety and hazards would depend on its specific properties. Proper handling and disposal procedures should be followed.